BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 1H-pyrazole-4-carboxylate chemical
structure and IUPAC name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 1H-pyrazole-4-carboxylate

Cat. No.: B156598

An In-depth Technical Guide to Methyl 1H-
pyrazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 1H-pyrazole-4-
carboxylate, a key heterocyclic building block in medicinal chemistry and materials science.
This document details its chemical identity, physicochemical properties, synthesis protocols,
and its role as a synthetic intermediate.

Chemical Structure and IUPAC Name

Methyl 1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a five-membered
pyrazole ring. The systematic International Union of Pure and Applied Chemistry (IUPAC) name
for this compound is methyl 1H-pyrazole-4-carboxylate.[1]

The two-dimensional chemical structure is depicted below:
Caption: 2D structure of Methyl 1H-pyrazole-4-carboxylate.

Physicochemical and Pharmacokinetic Data

The key properties of Methyl 1H-pyrazole-4-carboxylate are summarized in the table below
for easy reference and comparison.
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Property Value Reference(s)

methyl 1H-pyrazole-4-

IUPAC Name [1]
carboxylate

Molecular Formula CsHeN20:2 [1]

Molecular Weight 126.11 g/mol [1]

CAS Number 51105-90-9 [1]
White to off-white crystalline

Appearance [2]
powder

Melting Point 139 - 146 °C [2][3]

Boiling Point 271 °C [3]

SMILES COC(=0)C1=CNN=C1 [1]
VFTZKSMAJVLWOV-

InChiKey [1]

UHFFFAOYSA-N

Experimental Protocols: Synthesis

Methyl 1H-pyrazole-4-carboxylate can be synthesized through various routes. A common and
straightforward method is the Fischer esterification of 1H-pyrazole-4-carboxylic acid.

Protocol: Esterification of 1H-Pyrazole-4-carboxylic Acid[4]
e Materials:

o 1H-pyrazole-4-carboxylic acid (4.00 g)

o 4M HCI in methanol solution (150 mL)
e Procedure:

o Dissolve 1H-pyrazole-4-carboxylic acid (4.00 g) in a 4M solution of hydrogen chloride in
methanol (150 mL).
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[e]

Stir the reaction mixture at room temperature overnight.

o

Monitor the reaction for completion (e.g., by TLC or LC-MS).

[¢]

Upon completion, remove the solvent by rotary evaporation at ambient temperature.

[¢]

Dry the resulting solid product under reduced pressure to yield 1H-pyrazole-4-carboxylic
acid methyl ester (Methyl 1H-pyrazole-4-carboxylate).

e Product Confirmation:

o The structure of the resulting white solid (5.0 g) can be confirmed by *H NMR
spectroscopy.

o H NMR (400 MHz, DMSO-d6): 6 3.72 (3H, s, -OCHs), 8.09 (2H, s, pyrazole ring-H), 11.62
(1H, s, -NH).[4]

Applications in Synthesis and Drug Development

Methyl 1H-pyrazole-4-carboxylate is a valuable intermediate in the synthesis of more
complex molecules with significant biological activity. Its pyrazole core is a privileged scaffold in
medicinal chemistry. It is utilized in the preparation of compounds such as [33-agonists and
potential inhibitors of liver alcohol dehydrogenase.[4]

The logical workflow for its application as a synthetic intermediate is illustrated in the diagram
below.
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Caption: Synthetic workflow of Methyl 1H-pyrazole-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 1H-pyrazole-4-carboxylate chemical structure
and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156598#methyl-1h-pyrazole-4-carboxylate-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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